Cas no 1008402-79-6 (Bis-PEG9-NHS ester)

• Product Name: Bis-PEG9-NHS ester
• CAS No: 1008402-79-6
• MF: C₃₀H₄₈N₂O₁₇
• MW: 708.705330848694
• MDL: MFCD21363290
• CID: 2085018
• PubChem ID: 354333612
• Update Time: 2025-10-18

Bis-PEG9-NHS ester Chemical and Physical Properties

Names and Identifiers

• NHS-PEG24-NHS
• bis-(2,5-dioxopyrrolidin-1-yl)-4,7,10,13,16,19,22,25,28-nonaoxahentriacontane-1,31-dioate
• NHS-DPEG(9)-NHS BIS-SUCCINIMIDYL-4,7,10,13,16,19,22,25,28-NONAOXAHENTRIACONTANE-1,31-DIOATE
• Bis(NHS)PEG9
• bis(2,5-dioxopyrrolidin-1-yl) 4,7,10,13,16,19,22,25,28-nonaoxahentriacontane-1,31-dioate
• Bis-PEG13-NHS Ester
• Bis-PEG9-NHS Ester
• NHS-12-NHS
• NHS-16-NHS
• NHS-8-NHS
• NHS-9-NHS
• BIS-PEG9-NHS
• Di(N-succinimidyl) 4,7,10,13,16,19,22,25,28-Nonaoxahentriacontanedioate
• 4,7,10,13,16,19,22,25,28-Nonaoxahentriacontanedioic Acid Di(N-succinimidyl) Ester
• NHS-PEG8-NHS
• NHS-PEG16-NHS
• Bis-PEG25-NHS ester
• Bis-PEG17-NHS ester
• Bis-PEG10-NHS ester
• Bis-PE21- NHS ester
• Bis-PEG21-NHS Ester
• Bis-dPEG(R)9-NHS ester
• CQWLSZJYTZVHMU-UHFFFAOYSA-N
• 4,7
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Bis-d
• BP-21504
• SCHEMBL12165771
• C30H48N2O17
• Bis(N-succinimidyl) 4,7,10,13,16,19,22,25,28-nonaoxahentriacontane-1,31-dioate
• CS-0063456
• bis(2,5-dioxopyrrolidin-1-yl) 4,7,10,13,16,19,22,25,28-nonaoxahentriacontanedioate
• 1008402-79-6
• C70579
• MFCD11041131
• 4,7,10,13,16,19,22,25,28-Nonaoxahentriacontanedioic acid, 1,31-bis(2,5-dioxo-1-pyrrolidinyl) ester
• DA-71558
• HY-117009
• B4688
• BIS-PEG9-NHSESTER
• bis(2,5-dioxopyrrolidin-1-yl)4,7,10,13,16,19,22,25,28-nonaoxahentriacontane-1,31-dioate
• AKOS027257092
• DPG-5895
• NHS-PEG9-NHS
• FN72988
• Bis-dPEG®13-NHS Ester
• Bis-PEG9-NHS ester

• MDL： MFCD21363290
• Inchi： 1S/C30H48N2O17/c33-25-1-2-26(34)31(25)48-29(37)5-7-39-9-11-41-13-15-43-17-19-45-21-23-47-24-22-46-20-18-44-16-14-42-12-10-40-8-6-30(38)49-32-27(35)3-4-28(32)36/h1-24H2
• InChI Key： CQWLSZJYTZVHMU-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 708.29500
• Monoisotopic Mass: 708.29529807 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 49
• Rotatable Bond Count: 34
• Complexity: 890
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 708.7
• XLogP3: -3.2
• Topological Polar Surface Area: 210

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 737.0±70.0 °C at 760 mmHg
• Flash Point: 399.5±35.7 °C
• PSA: 210.43000
• LogP: -0.99380
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Bis-PEG9-NHS ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Bis-PEG9-NHS ester

Bis-PEG9-NHS Ester (CAS No. 1008402-79-6): A Comprehensive Overview

Bis-PEG9-NHS ester (CAS No. 1008402-79-6) is a versatile and widely used chemical compound in the fields of bioconjugation, drug delivery, and material science. This compound is a derivative of polyethylene glycol (PEG), a biocompatible polymer known for its excellent hydrophilic properties and minimal immunogenicity. The "NHS" in its name stands for N-hydroxysuccinimide, which is a reactive group that facilitates covalent bonding with primary amine groups, making it an ideal reagent for modifying proteins, peptides, and other biomolecules.

The structure of Bis-PEG9-NHS ester consists of two PEG chains connected via an NHS ester group. The PEG chains provide hydrophilic properties, while the NHS ester group serves as a reactive site for conjugation. This dual functionality makes it highly suitable for applications such as the modification of therapeutic proteins to enhance their stability and circulation time in the bloodstream. Recent studies have demonstrated the potential of Bis-PEG9-NHS ester in creating long-circulating drug delivery systems, which can improve the efficacy of treatments for various diseases, including cancer and inflammatory disorders.

In terms of synthesis, Bis-PEG9-NHS ester is typically prepared through a multi-step process involving the activation of PEG with NHS and subsequent coupling reactions. The precise control of reaction conditions is crucial to ensure high purity and functionality of the final product. Researchers have explored alternative synthetic routes to improve yield and reduce costs, which has led to advancements in scalable manufacturing processes for this compound.

The application of Bis-PEG9-NHS ester in bioconjugation has been extensively studied. For instance, it has been used to modify antibodies for targeted drug delivery, enabling precise targeting of diseased cells while minimizing off-target effects. Recent research has also highlighted its role in the development of PEGylated nanoparticles, which exhibit enhanced drug loading capacity and controlled release profiles. These nanoparticles have shown promise in overcoming challenges such as drug resistance and poor bioavailability.

Another emerging application of Bis-PEG9-NHS ester is in the field of regenerative medicine. By conjugating growth factors or other bioactive molecules with this compound, researchers can create biomaterials that promote tissue repair and regeneration. For example, studies have demonstrated that PEGylated growth factors can enhance wound healing by improving their stability and delivery efficiency at the site of injury.

In addition to its biomedical applications, Bis-PEG9-NHS ester has found utility in material science. Its ability to form stable covalent bonds makes it valuable for modifying surfaces in applications such as biosensors and medical devices. Recent advancements have explored the use of this compound in creating stimuli-responsive materials that can release drugs or change their properties in response to environmental changes.

The biocompatibility and functionality of Bis-PEG9-NHS ester have made it a cornerstone in various research areas. However, challenges remain in optimizing its performance for specific applications. For instance, researchers are investigating methods to further enhance its stability under physiological conditions while maintaining its reactivity. Additionally, there is a growing interest in understanding the long-term fate of PEGylated compounds within the body to ensure their safety and efficacy.

In conclusion, Bis-PEG9-NHS ester (CAS No. 1008402-79-6) is a multifaceted compound with significant potential across diverse fields. Its ability to facilitate bioconjugation, enhance drug delivery systems, and modify materials positions it as a key tool in advancing biomedical research and therapeutic development. As research continues to uncover new applications and optimizations for this compound, its role in science and medicine is expected to grow even further.